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Compound of Interest

Compound Name: Pyruvic acid-13C,d4

Cat. No.: B12403131

In-Depth Technical Guide: Pyruvic Acid-13C,d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Pyruvic acid-13C,d4, a stable
isotope-labeled compound increasingly utilized in advanced metabolic research and diagnostic
imaging. This document details its fundamental properties, experimental applications, and the
key metabolic pathways it helps to elucidate.

Core Properties of Pyruvic Acid-13C,d4

Pyruvic acid-13C,d4 is a specialized isotopic isomer of pyruvic acid, where one carbon atom
is replaced by its heavy isotope, carbon-13, and all four hydrogen atoms are substituted with
deuterium. This labeling makes it an invaluable tracer for in vivo metabolic studies.
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Property Value Citation(s)
CAS Number 2244703-17-9 [11[2][3][41[5]
Molecular Weight 93.08 g/mol [1112][3]1[4][6]
Empirical Formula 13CC2D403 [11[3]
Chemical Purity Typically 297% (CP) or 298% [11[2][6]
Isotopic Purity ;99 atom % 13C, 297 atom % ae
Appearance Liquid [1114]

N -20°C to -80°C, protected from
Storage Conditions _ _ , [1][2][4][6]
light, air, and moisture.

Experimental Applications and Protocols

Pyruvic acid-13C,d4, and more commonly its analogue [1-13C]pyruvic acid, are prominently
used in hyperpolarized Magnetic Resonance Imaging (MRI) to study real-time metabolism. The
process of hyperpolarization dramatically increases the MRI signal of the 13C nucleus,
enabling the tracking of its metabolic fate in vivo.

Hyperpolarized 13C MRI: An Overview

Hyperpolarized 13C MRI is a powerful molecular imaging technique that allows for the non-
invasive, real-time investigation of dynamic metabolic and physiological processes. By
enhancing the signal of 13C-labeled molecules by over 10,000-fold, this method provides a
window into enzyme-mediated metabolic pathways that are central to diseases like cancer,
cardiovascular disease, and diabetes.[5]

Key Experimental Protocol: Dynamic Nuclear
Polarization (DNP) and Infusion

The following protocol outlines the typical steps for using hyperpolarized pyruvic acid in
preclinical or clinical research, primarily based on methodologies for [1-13C]pyruvic acid which
are expected to be broadly applicable to the 13C,d4 variant.
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1. Sample Preparation:
¢ A solution of [1-13C]pyruvic acid is mixed with a stable radical agent, such as OX063.[1]

o For certain applications, a gadolinium-based contrast agent may be added to facilitate the
measurement of thermal polarization.[1]

2. Polarization:
e The prepared sample is placed in a dynamic nuclear polarization (DNP) system.

e The sample is subjected to a strong magnetic field (e.g., 3.35 T) and microwave irradiation at
low temperatures (around 1 K) to transfer the high polarization of electron spins from the
radical to the 13C nuclei of pyruvic acid. This process typically takes about 90 minutes.

3. Dissolution and Infusion:

e Once polarized, the solid, hyperpolarized pyruvic acid is rapidly dissolved in a superheated
agueous solution to create a sterile, injectable liquid.

e The hyperpolarized solution is then swiftly transferred for infusion into the subject (e.g.,
intravenously). The entire process from dissolution to infusion must be rapid to minimize the
loss of the hyperpolarized state.

4. Data Acquisition and Analysis:

o Immediately following the infusion, 13C MR spectra are acquired dynamically, often with a
temporal resolution of a few seconds.[7]

e The resulting spectra show the signal from the injected hyperpolarized pyruvic acid and its
downstream metabolites, such as lactate, alanine, and bicarbonate.

» Kinetic modeling is then applied to the time-resolved spectral data to quantify the rates of
metabolic conversion (e.g., the pyruvate-to-lactate conversion rate, kPL).[6][8]

Metabolic Pathways of Pyruvic Acid
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Pyruvic acid is a critical intermediate in cellular metabolism. Following its introduction into the
cellular environment, hyperpolarized 13C-labeled pyruvate is enzymatically converted into
several key metabolites, providing insights into the metabolic state of tissues. The primary
metabolic conversions that are monitored include:

o Pyruvate to Lactate: Catalyzed by lactate dehydrogenase (LDH), this conversion is often
elevated in cancer cells (the Warburg effect) and under hypoxic conditions.

e Pyruvate to Alanine: This transamination reaction is catalyzed by alanine transaminase
(ALT).

o Pyruvate to Bicarbonate: This conversion occurs via the pyruvate dehydrogenase (PDH)
complex, representing entry into the tricarboxylic acid (TCA) cycle.

Below is a diagram illustrating the central metabolic fate of pyruvate.
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Caption: Metabolic fate of hyperpolarized pyruvic acid.

The following diagram illustrates a generalized experimental workflow for hyperpolarized 13C
MRI studies.
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Caption: Experimental workflow for hyperpolarized 13C MRI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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